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Compound of Interest

Compound Name: TRK-380

Cat. No.: B1191862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TRK-380, also known as TAC-301, is a potent and selective agonist for the β3-adrenoceptor.[1]

[2][3][4] As a crucial tool in pharmacological research and drug development, particularly in

studies related to conditions like overactive bladder, the accurate and consistent preparation of

TRK-380 stock solutions is paramount for obtaining reproducible experimental results.[5][6]

These application notes provide detailed protocols for the preparation, storage, and handling of

TRK-380 stock solutions to ensure their stability and efficacy.

Data Presentation
A summary of the key quantitative data for TRK-380 is presented in the table below. It is critical

for researchers to always refer to the Certificate of Analysis (CoA) provided by the supplier for

batch-specific information, especially the molecular weight, as this can vary.
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Property Value Source(s)

Synonyms TAC-301 [1][2][3][7]

CAS Number 1234423-98-3 [7]

Molecular Formula
C₁₆H₁₄Cl₃NO₂S (Note: Varies

by source)
[7]

Molecular Weight ( g/mol )
390.7 (Note: Varies by source,

confirm with CoA)
[7]

Appearance Solid powder [1][2][7][8]

Purity >98% (or refer to CoA) [1][2][7][8]

Solubility
Soluble in DMSO, insoluble in

water
[1][2][7][8]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][2][7][8][9][10]

Short-term Storage (Solid)
Dry, dark, and at 0 - 4°C (days

to weeks)
[1][2][7][8]

Long-term Storage (Solid) -20°C (months to years) [1][2][7][8]

Short-term Storage (Stock

Solution)
0 - 4°C (days to weeks) [1]

Long-term Storage (Stock

Solution)
-20°C (months) [1][2][7][8]

Shelf Life (Solid) >2 years if stored properly [1][2][8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM TRK-380 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TRK-380. It is imperative

to use the molecular weight provided on the Certificate of Analysis for your specific lot of TRK-
380. The molecular weight of 390.7 g/mol is used here as an example.
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Materials:

TRK-380 solid powder

Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or covered in foil)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Pre-handling: Before opening, gently tap the vial of TRK-380 to ensure all the powder is at

the bottom.

Calculation of Mass: Calculate the mass of TRK-380 required to make the desired volume of

a 10 mM stock solution.

Formula: Mass (mg) = Desired Volume (mL) x 10 (mM) x Molecular Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM stock (using MW = 390.7 g/mol ): Mass (mg) = 1 mL x 10 mM

x 390.7 g/mol / 1000 = 3.907 mg

Weighing: Carefully weigh out the calculated mass of TRK-380 powder and place it into a

sterile microcentrifuge tube.

Solubilization: Add the calculated volume of DMSO to the tube containing the TRK-380
powder.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath or brief sonication can aid dissolution if necessary.[11]

Visually inspect the solution to ensure there are no visible particles.
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Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, light-

protected tubes.[11] Store the aliquots at -20°C for long-term use.[1][2][7][8]

Protocol 2: Preparation of Working Solutions
Important Considerations:

TRK-380 is insoluble in aqueous solutions.[1][2][7][8] To prevent precipitation, it is crucial to

perform serial dilutions in your final cell culture medium or aqueous buffer.

The final concentration of DMSO in your experimental setup should be kept low (typically

≤0.1%) to avoid solvent-induced cellular toxicity.[7] Always include a vehicle control (medium

with the same final DMSO concentration) in your experiments.[10]

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the TRK-380 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium or buffer. This can help to minimize precipitation.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to your final

experimental volume to achieve the desired working concentration. Mix gently but

thoroughly.

Mandatory Visualizations
Signaling Pathway of TRK-380 as a β3-Adrenoceptor
Agonist
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Caption: β3-Adrenoceptor signaling pathway activated by TRK-380.

Experimental Workflow for TRK-380 Stock Solution
Preparation
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Caption: Workflow for preparing TRK-380 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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